molecular formula C19H24N4O4 B2588529 N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide CAS No. 2034364-61-7

N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

Cat. No. B2588529
CAS RN: 2034364-61-7
M. Wt: 372.425
InChI Key: MKCSEGUEFCFRBK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide is a useful research compound. Its molecular formula is C19H24N4O4 and its molecular weight is 372.425. The purity is usually 95%.
BenchChem offers high-quality N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biochemical Significance and Applications

Nicotinamide derivatives, including those structurally related to N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide, play a crucial role in various biochemical processes. These compounds are involved in the NAD+ salvage pathway, crucial for cellular energy metabolism and cellular repair mechanisms. For instance, nicotinamidase from Mycobacterium tuberculosis hydrolyzes nicotinamide into nicotinic acid as part of the NAD+ salvage pathway, highlighting the biochemical significance of nicotinamide derivatives in microbial physiology and potential implications in studying bacterial resistance mechanisms and developing antimicrobial strategies (Seiner, Hegde, & Blanchard, 2010).

Structural Analysis and Drug Design

Research on nicotinamide and pyridazinone derivatives has contributed to understanding molecular recognition patterns and crystal lattice energetic features. This knowledge aids in drug design, where the structural analysis of cocrystals involving pharmaceutically active compounds provides insights into the interactions governing compound stability and bioactivity. Studies on cocrystals of nicotinamide with dihydroxybenzoic acids offer a foundation for exploring how N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide could be applied in designing more effective therapeutic agents by understanding its molecular assembly and interaction patterns (Jarzembska et al., 2017).

Antimicrobial and Antifungal Research

The exploration of novel heterocyclic compounds for antimicrobial and antifungal activities is another area of scientific research relevant to derivatives of nicotinamide. Silver nanoparticles, for example, have been shown to enhance the biological activity of heterocyclic compounds, suggesting that structurally related compounds like N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide could be investigated for potential synergistic effects with nanoparticles in combating microbial and fungal pathogens (Kandile, Zaky, Mohamed, & Mohamed, 2010).

properties

IUPAC Name

6-(oxan-4-ylmethoxy)-N-[3-(6-oxopyridazin-1-yl)propyl]pyridine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H24N4O4/c24-18-3-1-9-22-23(18)10-2-8-20-19(25)16-4-5-17(21-13-16)27-14-15-6-11-26-12-7-15/h1,3-5,9,13,15H,2,6-8,10-12,14H2,(H,20,25)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MKCSEGUEFCFRBK-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1COCCC1COC2=NC=C(C=C2)C(=O)NCCCN3C(=O)C=CC=N3
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H24N4O4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

372.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.